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Compound of Interest

Compound Name: 6-Chloro-3-(tributylstannyl)pyridine

CAS No.: 183545-05-3

Cat. No.: B169517

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Chloro-3-
(tributylstannyl)pyridine, a key organotin reagent in modern organic synthesis. This

document details its chemical and physical properties, provides insights into its synthesis and

primary applications, and includes detailed experimental protocols for its use in palladium-

catalyzed cross-coupling reactions.

Core Compound Properties
6-Chloro-3-(tributylstannyl)pyridine is a valuable building block, particularly in the

construction of complex molecular architectures relevant to pharmaceutical and materials

science research. Its unique structure, featuring a chlorinated pyridine ring coupled to a

tributyltin moiety, allows for selective carbon-carbon bond formation under mild conditions.

Chemical and Physical Data
While specific experimental data for the boiling and melting points of 6-Chloro-3-
(tributylstannyl)pyridine are not readily available in the literature, the table below summarizes
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its key identifiers and known properties.

Property Value

CAS Number 183545-05-3[1]

Molecular Formula C₁₇H₃₀ClNSn[1]

Molecular Weight 402.58 g/mol [1]

Appearance Likely a liquid or low-melting solid

Solubility
Soluble in common organic solvents (e.g., THF,

DMF, toluene)

Synthesis of 6-Chloro-3-(tributylstannyl)pyridine
The synthesis of 6-Chloro-3-(tributylstannyl)pyridine typically involves the introduction of a

tributylstannyl group onto a pre-existing 6-chloropyridine scaffold. While a specific protocol for

the 3-stannyl isomer is not explicitly detailed in the provided search results, a reliable method

can be adapted from the synthesis of the isomeric 2-(tributylstannyl)pyridine. This involves a

lithium-halogen exchange followed by quenching with tributyltin chloride.

Experimental Protocol: Synthesis of a
Tributylstannylpyridine
This protocol is adapted from a procedure for a similar isomer and should be optimized for the

synthesis of 6-Chloro-3-(tributylstannyl)pyridine.

Materials:

2,5-Dichloropyridine (or 3-bromo-6-chloropyridine as a more direct precursor)

n-Butyllithium (n-BuLi) in hexanes

Tributyltin chloride

Anhydrous tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, and a dropping funnel under an inert atmosphere (argon or nitrogen), dissolve

the starting halopyridine in anhydrous THF.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of n-BuLi in hexanes dropwise via the dropping funnel, maintaining the

temperature at -78 °C. The reaction progress can be monitored by TLC.

After the lithium-halogen exchange is complete, rapidly add tributyltin chloride to the reaction

mixture at -78 °C.

Allow the reaction to stir at -78 °C for a specified time, then warm to room temperature and

stir for an additional period.

Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield pure 6-Chloro-3-
(tributylstannyl)pyridine.
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Applications in Organic Synthesis: The Stille Cross-
Coupling Reaction
The primary utility of 6-Chloro-3-(tributylstannyl)pyridine lies in its application as a

nucleophilic partner in the Stille cross-coupling reaction. This palladium-catalyzed reaction is a

powerful tool for the formation of carbon-carbon bonds, particularly between sp²-hybridized

carbon atoms. The reaction is valued for its tolerance of a wide range of functional groups and

its generally mild reaction conditions.

The general mechanism of the Stille reaction involves a catalytic cycle with a palladium(0)

species.

Pd(0)L₂

Oxidative
Addition R¹-Pd(II)L₂-X

Transmetalation
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Reductive
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(6-Chloro-3-(tributylstannyl)pyridine)

Click to download full resolution via product page

Figure 1: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol: Stille Cross-Coupling
This is a general procedure for a Stille coupling reaction that can be adapted for use with 6-
Chloro-3-(tributylstannyl)pyridine.[2]

Materials:

Aryl or vinyl halide/triflate
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6-Chloro-3-(tributylstannyl)pyridine

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃/P(o-tol)₃)

Anhydrous solvent (e.g., toluene, DMF, THF)

Additives (optional, e.g., LiCl, CuI)

Inert atmosphere (argon or nitrogen)

Procedure:

To a flame-dried Schlenk flask, add the aryl/vinyl halide, the palladium catalyst, and any solid

additives under an inert atmosphere.

Add the anhydrous solvent via syringe.

Add the 6-Chloro-3-(tributylstannyl)pyridine via syringe.

Heat the reaction mixture to the desired temperature (typically between 80-110 °C) and stir

for the required time (monitored by TLC or GC/MS).

After the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with an appropriate solvent (e.g., ethyl acetate) and wash with a

saturated aqueous solution of potassium fluoride (KF) to remove tin byproducts.

Separate the organic layer, dry over anhydrous Na₂SO₄, and filter.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.
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Figure 2: General experimental workflow for a Stille coupling reaction.
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Role in Drug Discovery and Development
While 6-Chloro-3-(tributylstannyl)pyridine is not itself a therapeutic agent, it serves as a

critical intermediate in the synthesis of medicinally relevant compounds. The pyridine moiety is

a common scaffold in many FDA-approved drugs. The ability to functionalize the pyridine ring

at a specific position through Stille coupling allows for the rapid generation of diverse

compound libraries for screening and lead optimization in drug discovery programs. Organotin

reagents, in general, are instrumental in the synthesis of various biologically active molecules.

Safety and Handling
Organotin compounds, including 6-Chloro-3-(tributylstannyl)pyridine, are toxic and should

be handled with appropriate safety precautions.

Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents. The container should be tightly sealed under an inert atmosphere to

prevent degradation.

Disposal: Dispose of organotin waste according to institutional and local regulations for

hazardous chemical waste.

By following these guidelines and protocols, researchers can safely and effectively utilize 6-
Chloro-3-(tributylstannyl)pyridine as a versatile reagent in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 6-Chloro-3-
(tributylstannyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169517/docs#an-in-depth-technical-guide-to-6-
chloro-3-tributylstannyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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